![molecular formula C16H14N2OS B2697554 N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide CAS No. 1091568-75-0](/img/structure/B2697554.png)
N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide, also known as CP-31398, is a small molecule compound that has been the focus of scientific research due to its potential therapeutic applications. This compound has been studied extensively in the fields of cancer research and neurodegenerative diseases, and its mechanism of action has been the subject of much investigation.
Mechanism of Action
The mechanism of action of N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide is not fully understood, but it is thought to act as a stabilizer of the tumor suppressor protein p53. This protein is involved in regulating cell growth and preventing the formation of tumors. This compound has been shown to increase the stability of p53, leading to increased activity and inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell growth. In neurons, this compound has been shown to protect against oxidative stress and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide in lab experiments is its ability to selectively target cancer cells and protect neurons from damage. However, one limitation of using this compound is its potential toxicity, which can vary depending on the cell type and concentration used.
Future Directions
There are many potential future directions for research on N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide. One area of interest is the development of novel therapeutic strategies for cancer and neurodegenerative diseases using this compound. Another area of interest is the investigation of the mechanism of action of this compound and its potential interactions with other proteins and molecules. Additionally, further studies are needed to determine the optimal dosing and delivery methods for this compound in clinical settings.
Synthesis Methods
N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide can be synthesized using a variety of methods, including the reaction of 4-(phenylsulfanylmethyl)benzoic acid with cyanomethyl chloride in the presence of a base, such as triethylamine. The resulting compound can be purified using column chromatography or recrystallization.
Scientific Research Applications
N-(Cyanomethyl)-4-(phenylsulfanylmethyl)benzamide has been studied for its potential therapeutic applications in cancer research and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or cell death. In neurodegenerative diseases, this compound has been shown to protect neurons from damage and improve cognitive function.
properties
IUPAC Name |
N-(cyanomethyl)-4-(phenylsulfanylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2OS/c17-10-11-18-16(19)14-8-6-13(7-9-14)12-20-15-4-2-1-3-5-15/h1-9H,11-12H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSTQXNDAYINEAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.